1-Hydroxy-p-carborane
Description
1-Hydroxy-p-carborane is a chemical compound with the molecular formula C2HB10O and a molecular weight of 149.13 . It is used as a reactant in the preparation of carborane derivatives with a hydrophobic core as potent androgen antagonists . More specifically, it is also used in the preparation of [(hydroxyphenoxyethyl)carbaboranyl]benzonitrile androgen receptor full antagonists as promising ligands for anti-androgen withdrawal syndrome .
Synthesis Analysis
Carborynes, three-dimensional analogues of benzyne, can be generated in situ from the precursors 1-X-2-Li-1,2-C2B10H10 (X = Br, I, OTs, OTf), or 1-Me3Si-2-[IPh(OAc)]-1,2-C2B10H10 or [1-Li-3-N2-1,2-C2B10H10][BF4]. They are a class of very useful synthons for the synthesis of a large variety of functionalized carborane derivatives .
Molecular Structure Analysis
The icosahedral structure of carborane consists of two carbon atoms, ten boron atoms, and ten hydrogen atoms . Three different isomers of this species are possible, depending on the relative position of two carbons: ortho(1,2), meta(1,7), and para(1,12) .
Chemical Reactions Analysis
Carborynes, which are three-dimensional analogues of benzyne, can be generated in situ from the precursors 1-X-2-Li-1,2-C2B10H10 (X = Br, I, OTs, OTf), or 1-Me3Si-2-[IPh(OAc)]-1,2-C2B10H10 or [1-Li-3-N2-1,2-C2B10H10][BF4]. They are a class of very useful synthons for the synthesis of a large variety of functionalized carborane derivatives .
Physical And Chemical Properties Analysis
1-Hydroxy-p-carborane has a melting point of 148 °C . It is highly hydrophobic .
Future Directions
Carboranes are still an emerging class of compounds with potential beneficial applications in drug design . They are potential “new keys for old locks” which open up an exciting field of research for well-known, but challenging important therapeutic substrates . The higher the fraction of sp3 carbon centers (Fsp3) in a small molecule, the higher the probability that the small molecule will make its way from drug discovery through clinical trials to becoming a drug .
properties
CAS RN |
54360-43-9 |
|---|---|
Product Name |
1-Hydroxy-p-carborane |
Molecular Formula |
C₂H₁₂B₁₀O |
Molecular Weight |
160.23 |
synonyms |
1-Hydroxy-1,12-dicarba-closo-dodecaborane; p-Carboran-1-ol; 1,12-Dicarbadodecaboran(12)-1-ol; |
Origin of Product |
United States |
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